Cas no 1803817-60-8 (3-Difluoromethyl-2,6-dimethylanisole)

• Product Name: 3-Difluoromethyl-2,6-dimethylanisole
• CAS No: 1803817-60-8
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 4705926
• Update Time: 2025-05-20

3-Difluoromethyl-2,6-dimethylanisole Chemical and Physical Properties

Names and Identifiers

• 3-Difluoromethyl-2,6-dimethylanisole

• Inchi： 1S/C10H12F2O/c1-6-4-5-8(10(11)12)7(2)9(6)13-3/h4-5,10H,1-3H3
• InChI Key： OTTHZADKLBSQDY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(C=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• Topological Polar Surface Area: 9.2

Additional information on 3-Difluoromethyl-2,6-dimethylanisole

3-Difluoromethyl-2,6-dimethylanisole (CAS No. 1803817-60-8)

3-Difluoromethyl-2,6-dimethylanisole, also known by its CAS number CAS No. 1803817-60-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a difluoromethyl group attached to the third position of an anisole ring, with two methyl groups at the second and sixth positions. This configuration imparts distinctive chemical properties that make it valuable for various applications.

The synthesis of 3-Difluoromethyl-2,6-dimethylanisole involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of 3-Difluoromethyl-2,6-dimethylanisole lies in its potential as a precursor for advanced materials. For instance, studies have demonstrated its ability to form highly ordered self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit excellent thermal stability and mechanical durability, making them ideal candidates for use in electronic devices such as sensors and flexible electronics.

In addition to its material science applications, 3-Difluoromethyl-2,6-dimethylanisole has shown potential in the field of drug delivery systems. Its unique chemical structure allows for controlled drug release mechanisms, which can enhance therapeutic efficacy while minimizing side effects. Recent research has focused on incorporating this compound into biocompatible polymers to create targeted drug delivery vehicles.

The environmental impact of CAS No. 1803817-60-8 has also been a topic of interest. Studies indicate that this compound exhibits low bioaccumulation potential and rapid degradation under environmental conditions, reducing its ecological footprint. These findings are particularly relevant for industries seeking sustainable alternatives for their chemical processes.

In conclusion, 3-Difluoromethyl-2,6-dimethylanisole, with its CAS number CAS No. 1803817-60-8, represents a versatile compound with a wide range of applications across multiple disciplines. Ongoing research continues to uncover new opportunities for this compound, solidifying its position as an important building block in modern chemistry.